Cas no 21513-83-7 (5alpha-Cholestan-6-one, 3alpha-hydroxy-, acetate)

5alpha-Cholestan-6-one, 3alpha-hydroxy-, acetate structure
21513-83-7 structure
Product Name:5alpha-Cholestan-6-one, 3alpha-hydroxy-, acetate
CAS No:21513-83-7
MF:C29H48O3
MW:444.689629554749
CID:249848
Update Time:2024-02-29

5alpha-Cholestan-6-one, 3alpha-hydroxy-, acetate Chemical and Physical Properties

Names and Identifiers

    • 5alpha-Cholestan-6-one, 3alpha-hydroxy-, acetate
    • Cholestan-6-one, 3-(acetyloxy)-, (3α,5α)-
    • Inchi: 1S/C29H48O3/c1-18(2)8-7-9-19(3)23-10-11-24-22-17-27(31)26-16-21(32-20(4)30)12-14-29(26,6)25(22)13-15-28(23,24)5/h18-19,21-26H,7-17H2,1-6H3/t19-,21-,22+,23-,24+,25+,26-,28-,29-/m1/s1
    • InChI Key: QGGRDHGCNNAWIE-KEWBTNRVSA-N
    • SMILES: [C@H]1(OC(=O)C)C[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCCC(C)C)CC3)CC2=O

Computed Properties

  • Exact Mass: 444.36
  • Monoisotopic Mass: 444.36
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Density: 1.02±0.1 g/cm3(Predicted)
  • Boiling Point: 513.9±33.0 °C(Predicted)
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